Cas no 1287221-37-7 (2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)

• Product Name: 2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• CAS No: 1287221-37-7
• MF: C₁₁H₁₁BINO₄
• MW: 358.924815416336
• MDL: MFCD11215225
• CID: 2602445
• PubChem ID: 329761986
• Update Time: 2024-11-02

2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• 3-Iodophenylboronic acid MIDA ester
• C11H11BBINO4
• AMTB481
• OR310500
• 1-Iodo-3-(4,8-dioxo-6-methyl-1,3-dioxa-2-bora-6-azacyclooctane-2-yl)benzene
• MFCD11215225
• 1287221-37-7
• AS-2872
• DTXSID40746233
• AKOS022168239
• starbld0034477
• 1257649-55-0
• Boron, [N-[(carboxy-kappaO)methyl]-N-methylglycinato(2-)-kappaN,kappaO](3-iodophenyl)-, (T-4)-
• 3-Iodophenylboronic acid MIDA ester, 97%

• MDL： MFCD11215225
• Inchi： 1S/C11H11BINO4/c1-14-6-10(15)17-12(18-11(16)7-14)8-3-2-4-9(13)5-8/h2-5H,6-7H2,1H3
• InChI Key： GEXCTPQCJMYLNP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(B2OC(CN(C)CC(=O)O2)=O)=C1

Computed Properties

• Exact Mass: 358.98259g/mol
• Monoisotopic Mass: 358.98259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8

Experimental Properties

• Melting Point: 256-260 °C

2-(3-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives